Cas no 4933-14-6 (Spirocyclohexane-1,3'-indol-2'(1'H)-one)

• Product Name: Spirocyclohexane-1,3'-indol-2'(1'H)-one
• CAS No: 4933-14-6
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• MDL: MFCD11935809
• CID: 332806
• PubChem ID: 12888301
• Update Time: 2025-05-27

Spirocyclohexane-1,3'-indol-2'(1'H)-one Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclohexane-1,3'-indolin]-2'-one
• spiro[1H-indole-3,1'-cyclohexane]-2-one
• SPIRO[CYCLOHEXANE-1,3'-[3H]INDOL]-2'(1'H)-ONE
• 2-oxospiro-<cyclohexane.3.indole>
• 3H-indole-3-spiro-1'-cyclohexane-2-one
• Spiro(cyclohexan-1,3'-indolin)-2'-on
• Spiro<cyclohexane-1,3'-indol-2'(3'H)-one>
• Y6660
• Spiro[cyclohexane-1,3//'-indol]-2//'(1//'H)-one
• Spiro[cyclohexane-1,3'-indol]-2'(1'H)-one
• SB64464
• spiro[cyclohexane-1,3'-[3h]indol]-2' (1'h)-one
• Z1210584851
• SPIRO[CYCLOHEXANE-1,3'-[3H]INDOL]-2'(1'H)-ONE,95+%
• spiro[cyclohexane-1,3'-[3H]indol]-2'-(1'H)one
• LLHRWZOIAVWPKH-UHFFFAOYSA-N
• DTXSID30512368
• spiro[cyclohexane-1,3'-[3H]indol]-2'-(1'H)-one
• 4933-14-6
• SCHEMBL1223213
• AN-584/43460758
• 1',3'-dihydrospiro[cyclohexane-1,3'-(2'H)-indole]-2'-one
• EN300-79333
• CS-0217609
• MFCD11935809
• 1',2'-dihydrospiro[cyclohexane-1,3'-indole]-2'-one
• Spiro [cyclohexane-1,3'-[3H]indol]-2'-(1'H) one
• Spiro[cyclohexane-1,3''-indolin]-2''-one
• 1'H-SPIRO[CYCLOHEXANE-1,3'-INDOL]-2'-ONE
• Spirocyclohexane-1,3'-indol-2'(1'H)-one

• MDL： MFCD11935809
• Inchi： 1S/C13H15NO/c15-12-13(8-4-1-5-9-13)10-6-2-3-7-11(10)14-12/h2-3,6-7H,1,4-5,8-9H2,(H,14,15)
• InChI Key： LLHRWZOIAVWPKH-UHFFFAOYSA-N
• SMILES： O=C1C2(C3C=CC=CC=3N1)CCCCC2

Computed Properties

• Exact Mass: 201.11500
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.168
• Boiling Point: 388.107°C at 760 mmHg
• Flash Point: 231.585°C
• Refractive Index: 1.599
• PSA: 29.10000
• LogP: 2.97860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on Spirocyclohexane-1,3'-indol-2'(1'H)-one

Spiro[cyclohexane-1,3'-indolin]-2'-one: A Comprehensive Overview

Spiro[cyclohexane-1,3'-indolin]-2'-one, also known by its CAS number 4933-14-6, is a unique organic compound with a spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its intriguing structural features and potential applications. The term Spiro[cyclohexane-1,3'-indolin]-2'-one refers to a molecule where a cyclohexane ring is fused to an indoline moiety through a single atom, creating a spiro structure. This structural arrangement imparts distinctive chemical and physical properties to the compound.

The synthesis of Spiro[cyclohexane-1,3'-indolin]-2'-one involves advanced organic reactions, including the use of coupling agents and catalytic systems. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the spirocyclic framework efficiently. These advancements have not only improved the scalability of the synthesis but also opened new avenues for exploring similar spirocyclic compounds.

One of the most promising applications of Spiro[cyclohexane-1,3'-indolin]-2'-one lies in its potential as a building block for drug discovery. The compound's unique structure allows for functionalization at multiple sites, making it an ideal candidate for designing bioactive molecules. Recent research has highlighted its role in modulating various biological pathways, including kinase activity and receptor binding. For example, derivatives of this compound have shown potential as inhibitors of protein kinases, which are key targets in cancer therapy.

In addition to its pharmacological applications, Spiro[cyclohexane-1,3'-indolin]-2'-one has also been investigated for its electronic properties. The conjugated system within the molecule enables it to exhibit interesting optical and electronic behaviors. This has led to explorations in materials science, where the compound is being considered as a component in organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity and photoluminescence properties.

The study of Spiro[cyclohexane-1,3'-indolin]-2'-one has also contributed to our understanding of spirocyclic compounds in general. Spirocycles are known for their structural diversity and stability, making them valuable in various chemical contexts. By examining the reactivity and stability of this specific compound, researchers have gained insights into the broader behavior of spirocyclic systems. This knowledge is being leveraged to design new spirocyclic compounds with tailored properties for specific applications.

From a synthetic perspective, the preparation of Spiro[cyclohexane-1,3'-indolin]-2'-one involves a series of well-defined steps that highlight the principles of modern organic chemistry. The process typically begins with the formation of an indoline derivative, followed by cyclization to form the spiro structure. Recent advancements in catalysis have enabled more efficient and selective transformations, reducing side reactions and improving product quality.

In conclusion, Spiro[cyclohexane-1,3'-indolin]-2'-one (CAS No: 4933-14-6) is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advances in synthesis and application studies, positions it as an important molecule in contemporary chemical research. As ongoing investigations continue to uncover new properties and uses for this compound, its role in both academic and industrial settings is likely to expand further.